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Compound of Interest

Compound Name: Dimethyl malate

Cat. No.: B1330388 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety and proper chemical handling is paramount. This guide provides essential,

immediate safety and logistical information for the proper disposal of dimethyl malate,

reinforcing our commitment to being your preferred source for laboratory safety and chemical

handling information.

Immediate Safety and Hazard Information
Dimethyl malate is a chemical that requires careful handling due to its potential health and

environmental hazards. It is classified as harmful if swallowed or in contact with skin, causes

serious eye irritation, and may cause an allergic skin reaction or respiratory irritation.[1][2][3]

Furthermore, it is toxic to aquatic life with long-lasting effects.[3]

In case of exposure, it is crucial to take the following first aid measures:

After inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

[4]

After skin contact: Immediately remove all contaminated clothing and rinse the skin with

plenty of water. If skin irritation or a rash occurs, get medical advice.[1][4]

After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[1][4]
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After ingestion: Rinse the mouth with water. Do NOT induce vomiting. Call a poison center or

doctor if you feel unwell.[2]

Always wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, protective clothing, and safety glasses with side shields or a face shield when handling

dimethyl malate.[1][5][6]

Quantitative Data Summary
The following table summarizes key quantitative data for dimethyl malate, essential for

understanding its properties and ensuring safe handling and disposal.

Property Value Source(s)

Molecular Formula C₆H₈O₄ [4]

Molecular Weight 144.13 g/mol [4]

Appearance Colorless liquid [2][4]

Boiling Point 204 - 205 °C [3][4]

Melting Point -17.5 °C [2][4]

Density 1.152 g/cm³ at 25 °C [3]

Flash Point 91 °C [4]

Water Solubility 77.9 g/L at 20 °C [1]

GHS Hazard Statements
H302, H312, H317, H319,

H335, H401, H412
[1][2][3][7]

Experimental Protocol: Spill Management
In the event of a dimethyl malate spill, follow these detailed steps to ensure safety and proper

cleanup:

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.

Ensure the area is well-ventilated to avoid inhalation of vapors.[6]
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Don PPE: Before addressing the spill, put on the appropriate personal protective equipment,

including chemical-resistant gloves, protective clothing, and eye/face protection.[5][6]

Contain the Spill: Prevent the spill from spreading and from entering drains or waterways.[3]

[6]

Absorb the Spill: Use an inert, non-combustible absorbent material such as sand, diatomite,

or universal binders to soak up the spilled liquid.[5][7]

Collect the Waste: Carefully collect the absorbed material and place it into a suitable, clearly

labeled, and closed container for disposal.[3][5][7]

Decontaminate the Area: Clean the spill area thoroughly with soap and water.

Dispose of Waste: Dispose of the container with the absorbed spill material as hazardous

waste in accordance with all local, regional, and national regulations.[1][3][7]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of dimethyl
malate.

Caption: Workflow for the proper disposal of dimethyl malate waste.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure

compliance with environmental regulations. Our commitment is to provide you with the critical

information needed to handle chemicals safely and effectively, from acquisition to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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